Cas no 23247-39-4 (Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-, hydrochloride (1:1))

Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-, hydrochloride (1:1) structure
23247-39-4 structure
Product Name:Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-, hydrochloride (1:1)
CAS No:23247-39-4
MF:C17H20ClNS
MW:305.86540222168
CID:264916
PubChem ID:31750
Update Time:2025-04-19

Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,f]thiepin-10-methanamine,N,N-dimethyl-, hydrochloride (1:1)
    • 1-(5,6-dihydrobenzo[b][1]benzothiepin-5-yl)-N,N-dimethylmethanamine,hydrochloride
    • 1-(10,11-Dihydrodibenzo[b,f]thiepin-10-yl)-N,N-dimethylmethanamine--hydrogen chloride (1/1)
    • 23247-39-4
    • DTXSID20945929
    • Inchi: 1S/C17H19NS.ClH/c1-18(2)12-14-11-13-7-3-5-9-16(13)19-17-10-6-4-8-15(14)17;/h3-10,14H,11-12H2,1-2H3;1H
    • InChI Key: DVNROWSUNXGNHC-UHFFFAOYSA-N
    • SMILES: Cl.S1C2C=CC=CC=2CC(C2C=CC=CC1=2)CN(C)C

Computed Properties

  • Exact Mass: 305.1007
  • Monoisotopic Mass: 305.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.5A^2

Experimental Properties

  • Boiling Point: 355°Cat760mmHg
  • Flash Point: 168.5°C
  • PSA: 3.24
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